2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione

• IUPAC Name: 2-[N-(3,4-dimethylphenyl)-C-methylcarbonimidoyl]-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C18H23NO2/c1-11-6-7-14(8-12(11)2)19-13(3)17-15(20)9-18(4,5)10-16(17)21/h6-8,20H,9-10H2,1-5H3
• InChI Key: METJVUJHFMJFTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N=C(C)C2=C(CC(CC2=O)(C)C)O)C
• Molecular Formula: C18H23NO2
• Molecular Weight: 285.4 g/mol

Description

2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione, also known as DMAD, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DMAD is a derivative of cyclohexanedione and contains an imine functional group that makes it a versatile molecule for various chemical reactions.

Mechanism of Action

The mechanism of action of 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione is not fully understood, but it is believed to exert its pharmacological effects by interacting with various biological targets. 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione has also been found to inhibit the growth of fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. It has been found to inhibit the activity of various enzymes, such as tyrosinase and acetylcholinesterase. 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione has also been shown to modulate the levels of various neurotransmitters, such as dopamine and serotonin. In addition, 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione has been found to exhibit antioxidant activity by scavenging free radicals.

Advantages and Limitations for Lab Experiments

2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione has several advantages for use in laboratory experiments. It is a stable and readily available compound that can be synthesized in large quantities. 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione also exhibits a broad range of pharmacological activities, making it a versatile molecule for various biological assays. However, 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione also has some limitations, such as its poor solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione. One potential application is its use as a fluorescent probe for detecting metal ions in biological systems. 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione can also be further optimized for its pharmacological properties, such as its anti-tumor and anti-inflammatory activities. In addition, 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione can be modified to improve its solubility and reduce its toxicity, making it a more suitable candidate for clinical trials. Finally, 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione can be further studied for its potential applications in the field of materials science, such as its use in the synthesis of novel polymers and materials.

Scientific Research Applications

2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit various pharmacological properties, including antitumor, anti-inflammatory, and antifungal activities. 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione has also been investigated for its potential use as a fluorescent probe for detecting metal ions in biological systems.